Cas no 946349-18-4 (2,5-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
• CAS No: 946349-18-4
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 5517204
• Update Time: 2025-10-28

2,5-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• Benzenesulfonamide, 2,5-dimethoxy-N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-7-quinolinyl]-
• 2,5-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

• Inchi： 1S/C20H24N2O5S/c1-4-20(23)22-11-5-6-14-7-8-15(12-17(14)22)21-28(24,25)19-13-16(26-2)9-10-18(19)27-3/h7-10,12-13,21H,4-6,11H2,1-3H3
• InChI Key： MYXFOLHMKIWSQN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)CC)(=O)=O)=CC(OC)=CC=C1OC

Additional information on 2,5-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

2,5-Dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 946349-18-4)

The compound 2,5-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide, identified by the CAS registry number 946349-18-4, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities and chemical properties. The structure of this molecule is characterized by a benzene ring substituted with two methoxy groups at the 2 and 5 positions and a sulfonamide group at the 1 position. The sulfonamide moiety is further connected to a tetrahydroquinoline derivative substituted with a propanoyl group at the 7 position.

Recent studies have highlighted the importance of sulfonamides in drug discovery due to their ability to modulate enzyme activity and receptor binding. The presence of the tetrahydroquinoline ring in this compound introduces additional complexity to its structure, potentially enhancing its pharmacokinetic properties. The propanoyl substituent at the 7 position of the tetrahydroquinoline ring may play a critical role in stabilizing the molecule's conformation and influencing its interaction with biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient synthesis of sulfonamides by utilizing transition metal catalysts or microwave-assisted techniques.

In terms of applications, this compound has shown promise in preliminary biological assays. Its methoxy groups at positions 2 and 5 on the benzene ring are known to provide electronic effects that can influence the molecule's reactivity and selectivity. The sulfonamide group is particularly important as it can act as a bioisostere for other functional groups, making it a valuable component in drug design.

Moreover, the tetrahydroquinoline moiety contributes to the molecule's hydrophobicity and ability to penetrate cellular membranes. This property is advantageous in drug delivery systems where membrane permeability is crucial for bioavailability. Recent studies have also suggested that this compound may exhibit anti-inflammatory or antioxidant activities, making it a potential candidate for further pharmacological evaluation.

The structural uniqueness of 2,5-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 946349-18-4) positions it as a valuable tool in both academic research and industrial applications. Its ability to serve as a scaffold for further chemical modifications opens up avenues for exploring new chemical entities with enhanced therapeutic potential.

In conclusion, this compound represents an intriguing example of how structural complexity can lead to functional diversity in organic molecules. As research continues to uncover its full potential, it is likely to play an increasingly important role in advancing our understanding of molecular design and its applications in medicine and beyond.